4-[benzyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)benzamide

• IUPAC Name: 4-[benzyl(methylsulfonyl)amino]-N-(4-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C24H26N2O3S/c1-18(2)20-9-13-22(14-10-20)25-24(27)21-11-15-23(16-12-21)26(30(3,28)29)17-19-7-5-4-6-8-19/h4-16,18H,17H2,1-3H3,(H,25,27)
• InChI Key: QAQXTBAIBJXMIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N(CC3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C24H26N2O3S
• Molecular Weight: 422.5 g/mol

Description

4-[benzyl(methylsulfonyl)amino]-N-(4-isopropylphenyl)benzamide, commonly known as BMSB, is a chemical compound with potential applications in scientific research. BMSB belongs to the class of sulfonamide compounds and is known to have various biochemical and physiological effects. We will also list down future directions for BMSB research.

Mechanism of Action

BMSB is known to modulate the activity of various ion channels and receptors in the central nervous system. It has been shown to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission. BMSB has also been found to inhibit the activity of voltage-gated sodium channels, leading to a decrease in neuronal excitability.
Biochemical and Physiological Effects:
BMSB has various biochemical and physiological effects. It has been shown to have anticonvulsant, analgesic, and anxiolytic properties. BMSB has also been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory and oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using BMSB in lab experiments is its high purity. BMSB can be easily synthesized with a high degree of purity, making it a reliable compound for scientific research. However, one of the limitations of using BMSB is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for BMSB research. One potential direction is to further investigate its potential as a treatment for neurological disorders such as epilepsy and chronic pain. Another potential direction is to investigate its anticancer properties and its potential as a cancer treatment. Additionally, further research can be done to investigate the mechanisms of action of BMSB and its effects on various ion channels and receptors in the central nervous system.

Synthesis Methods

The synthesis of BMSB involves the reaction between 4-[benzyl(methylsulfonyl)amino]benzoic acid and 4-isopropylphenylamine. The reaction is carried out in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields BMSB as a white solid with a high purity.

Scientific Research Applications

BMSB has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of ion channels and receptors in the central nervous system, making it a potential candidate for the treatment of neurological disorders such as epilepsy and chronic pain. BMSB has also been found to have anticancer properties, making it a potential candidate for cancer research.